Cas no 60154-55-4 (Bicyclo[2.2.1]hept-2-ene, 7-bromo-)

• Product Name: Bicyclo[2.2.1]hept-2-ene, 7-bromo-
• CAS No: 60154-55-4
• MF: C₇H₉Br
• MW: 173.050361394882
• CID: 5227390
• Update Time: 2026-03-07

Bicyclo[2.2.1]hept-2-ene, 7-bromo- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-2-ene, 7-bromo-
• 7-bromobicyclo[2.2.1]hept-2-ene

• Inchi： 1S/C7H9Br/c8-7-5-1-2-6(7)4-3-5/h1-2,5-7H,3-4H2
• InChI Key： XFPAUZYYSFLZRD-UHFFFAOYSA-N
• SMILES： C12C(Br)C(CC1)C=C2

Additional information on Bicyclo[2.2.1]hept-2-ene, 7-bromo-

Bicyclo[2.2.1]hept-2-ene, 7-bromo- (CAS No: 60154-55-4)

Bicyclo[2.2.1]hept-2-ene, 7-bromo- is a significant heterocyclic compound that has garnered considerable attention in the field of organic synthesis and pharmaceutical chemistry due to its versatile structural framework and reactivity. This compound, identified by the chemical abstracts service number CAS No: 60154-55-4, belongs to the bicyclic class of molecules, specifically featuring a heptane backbone with two rings fused together. The presence of a bromine substituent at the 7-position introduces unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of Bicyclo[2.2.1]hept-2-ene, 7-bromo- is characterized by its bicyclic system, which consists of a cyclopropane ring fused to a five-membered cyclopentane ring. This conformation imparts a high degree of strain and rigidity to the molecule, which can be both a challenge and an opportunity in synthetic chemistry. The strain present in the bicyclic system can be exploited to facilitate reactions that might not occur under normal conditions, making it a useful scaffold for constructing more intricate molecular architectures.

In recent years, there has been growing interest in the applications of Bicyclo[2.2.1]hept-2-ene, 7-bromo- in pharmaceutical research. The bromine atom at the 7-position serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents. For instance, researchers have utilized this compound as a precursor in the development of novel kinase inhibitors and antiviral agents, leveraging its ability to undergo selective transformations while maintaining the integrity of the bicyclic core.

The reactivity of Bicyclo[2.2.1]hept-2-ene, 7-bromo- has also been explored in the context of catalytic processes. Transition metal catalysts, particularly palladium and copper complexes, have been employed to facilitate various transformations on this scaffold. One notable application is the use of palladium-catalyzed intramolecular Heck reactions to construct polycyclic frameworks with high efficiency. These methodologies have found utility in the total synthesis of natural products that feature similar bicyclic motifs, demonstrating the compound's potential as a building block in complex molecule construction.

Moreover, the electronic properties induced by the bromine substituent make Bicyclo[2.2.1]hept-2-ene, 7-bromo- an interesting candidate for materials science applications. Researchers have investigated its behavior as a ligand or intermediate in organic light-emitting diodes (OLEDs) and photovoltaic devices. The ability to tune the electronic characteristics through further functionalization makes this compound a promising candidate for developing new materials with enhanced optoelectronic properties.

The synthesis of Bicyclo[2.2.1]hept-2-ene, 7-bromo- typically involves multi-step processes that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by halogenation at the desired position. Advances in synthetic methodologies have enabled more efficient access to this compound, including catalytic processes that minimize waste and improve atom economy.

In conclusion, Bicyclo[2.2.1]hept-2-ene, 7-bromo- (CAS No: 60154-55-4) is a multifaceted compound with significant applications across various domains of chemistry and materials science. Its unique structural features and reactivity make it an invaluable intermediate for constructing complex molecules, particularly in pharmaceutical research where it serves as a precursor for biologically active agents. As synthetic chemistry continues to evolve, the utility of this compound is expected to expand further, driving innovation in both academic and industrial settings.